BE“GHE Foundational & Exploratory

Check Availability & Pricing

Navigating the Safety and Handling of PYR14-
TFSI: An In-depth Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: PYR14-TFSI

Cat. No.: B1250298

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data sheet
(MSDS) for 1-butyl-1-methylpyrrolidinium bis(trifluoromethylsulfonyl)imide (PYR14-TFSI), a
room-temperature ionic liquid with significant applications in electrochemical energy storage
and organic synthesis. This document synthesizes critical safety information, physicochemical
properties, and handling protocols to ensure its safe and effective use in a laboratory setting.

Chemical Identity and Physicochemical Properties

PYR14-TFSI is a hydrophobic ionic liquid known for its wide electrochemical window and high
viscosity.[1] Its fundamental properties are summarized below.
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Property Value Reference
Molecular Formula C11H20F6N204S2 [2][3]
Molecular Weight 422.41 g/mol [2][3]
CAS Number 223437-11-4 [1112]14]
Appearance Colorless to light yellow liquid [1114]
Density 1.378 - 1.4 g/cm?3 [1][5]
Melting Point -18 °C [5]
Flash Point > 110 °C (> 230 °F) [5]
Miscible with methanol,
acetonitrile, acetone,
Solubility dichloromethane, and dimethyl  [6]

sulfoxide. Immiscible with

water and diethyl ether.

Vapor Density

No data available

[4]

Odor

No data available

[4]

Hazard Identification and Classification

According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), PYR14-TFSiI is classified with the following hazards:

Hazard Class Category Hazard Statement
Skin Irritation 2 H315: Causes skin irritation
o H319: Causes serious eye
Eye Irritation 2 o
irritation
Specific target organ toxicity — ]
] ) H335: May cause respiratory
single exposure (Respiratory 3 o
irritation
system)
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GHS Pictogram:

walt text

Signal Word: Warning[4][7]

Safe Handling and Storage

Proper handling and storage procedures are crucial to minimize the risks associated with
PYR14-TFSI.

Personal Protective Equipment (PPE):

A general guideline for PPE selection when handling PYR14-TFSI is outlined below.

/Personal Protective Equipment (PPE)\

Wear =©74>(Safety glasses with side-shields or goggles)

Wear

|
Handling PYR14-TFSI | f
/

—V(Appropriate chemical-resistant gloves)

APE_ab coat, long pants, and closed-toe shoes)

J

Wear

Use if ventilation is inadequate

Click to download full resolution via product page

Caption: Recommended PPE for handling PYR14-TFSI.

Storage Conditions:
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Store in a cool, dry, and well-ventilated area.[5] Keep containers tightly closed to prevent
moisture absorption, as the substance is moisture-sensitive.[1][6] It should be stored away from
strong oxidizing agents.[2] For long-term storage in solvent, it is recommended to store at
-80°C for up to 6 months or -20°C for up to 1 month.[1]

Emergency Procedures

In the event of an emergency, follow these established protocols.

First Aid Measures

A systematic approach to first aid after exposure to PYR14-TFSI is crucial.

Exposure Type

() C ) )

é L Immediat(; Action h

Move to fresh air '4— [Wash with soap and watea (Rinse with water for 15 mins] —b(Rinse mouth, do not induce vomiting)

\ A4
o N
-

Click to download full resolution via product page
Caption: First aid procedures for PYR14-TFSI exposure.

« Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Consult a physician.[2][4]

o Skin Contact: Take off contaminated clothing immediately. Wash off with soap and plenty of
water. Consult a physician.[2][4]
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» Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a
physician.[2][7]

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Consult a physician.[2][4]

Firefighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[2][4]

» Specific Hazards: Hazardous decomposition products include carbon oxides, nitrogen oxides
(NOX), sulfur oxides, and hydrogen fluoride.[7][8]

o Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

[2]14]

Spill Response

A clear, logical workflow should be followed in the event of a chemical spill.
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Caption: Workflow for responding to a PYR14-TFSI spill.

o Personal Precautions: Use personal protective equipment. Avoid breathing vapors, mist, or
gas. Ensure adequate ventilation.[2]
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e Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.

o Containment and Cleanup: Absorb with an inert absorbent material and dispose of as
hazardous waste. Keep in suitable, closed containers for disposal.[4]

Toxicological Information

The toxicological properties of PYR14-TFSI have not been thoroughly investigated.[7] The
available information indicates the following:

¢ Acute Toxicity: No data available.

o Skin Corrosion/Irritation: Causes skin irritation.[2][7]

o Serious Eye Damage/Eye Irritation: Causes serious eye irritation.[2][7]
o Respiratory or Skin Sensitization: No data available.[4]

o Germ Cell Mutagenicity: No data available.[4]

o Carcinogenicity: No component of this product present at levels greater than or equal to
0.1% is identified as a probable, possible or confirmed human carcinogen by IARC.[7]

o Specific Target Organ Toxicity - Single Exposure: May cause respiratory irritation.[2][7]

Experimental Protocols
Synthesis of PYR14-TFSI

A common laboratory-scale synthesis of PYR14-TFSI involves a two-step process: precursor
synthesis followed by an anionic exchange.
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Step 1: Precursor Synthesis

1-methylpyrrolidine Quaternization

1-butyl-1-methylpyrrolidinium iodide

Step 2: Anionic Ex ;hange

\
Lithium bis(trifluoromethylsulfonyl)imide @ Lithium lodide (byproduct)

|

|
|

Click to download full resolution via product page
Caption: General workflow for the synthesis of PYR14-TFSI.
Detailed Methodology:
e Precursor Synthesis (Quaternization):

o Combine 1-methylpyrrolidine and 1-iodobutane in a suitable solvent, such as ethyl
acetate.[1]

o Aslight excess of 1-methylpyrrolidine is typically used.[1]

o The reaction mixture is stirred, often at a controlled temperature, until the formation of the
solid precursor, 1-butyl-1-methylpyrrolidinium iodide (Pyr14l), is complete.

o The solid product is then isolated by filtration and washed to remove unreacted starting
materials.

e Anionic Exchange (Metathesis):
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o Dissolve the synthesized Pyrl4l in a suitable solvent, typically deionized water.[1]

o In a separate vessel, dissolve lithium bis(trifluoromethylsulfonyl)imide (LiTFSI) in the same
solvent. A slight excess of LITFSI is generally used.[1]

o Slowly add the LiTFSI solution to the Pyr14l solution with vigorous stirring.

o The hydrophobic PYR14-TFSI will phase-separate from the agueous solution containing
the lithium iodide byproduct.

o The PYR14-TFSI phase is then separated and washed multiple times with deionized water

to remove any remaining iodide ions and other water-soluble impurities.
 Purification and Drying:

o The crude PYR14-TFSl is further purified, often using activated carbon and/or aluminum
oxide to remove colored impurities.[1]

o The purified ionic liquid is then dried under high vacuum at an elevated temperature (e.g.,
80-120°C) for an extended period (e.g., 24 hours) to remove residual water and any
volatile organic solvents.[1][9] The water content should be minimized, typically to less
than 20 ppm, for electrochemical applications.[9]

Disposal Considerations

Dispose of unused product and contaminated materials in accordance with federal, state, and
local regulations. It is recommended to offer surplus and non-recyclable solutions to a licensed

disposal company.[2]

This guide is intended to provide comprehensive safety and handling information for PYR14-
TFSI. It is imperative that all users consult the original Safety Data Sheet provided by their
supplier and are adequately trained in handling chemicals of this nature. Always perform a risk
assessment before commencing any new experimental work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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